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Compound of Interest

Compound Name: Acid-C3-SSPy

Cat. No.: B3422238 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Acid-C3-SSPy, a

critical reagent in the field of antibody-drug conjugates (ADCs). Below you will find detailed

data on its properties, safe handling procedures, and a representative experimental protocol for

its application in ADC synthesis.

Chemical and Physical Properties
Acid-C3-SSPy, systematically known as 4-(2-Pyridyldithio)butanoic acid, is a cleavable linker

used in the synthesis of ADCs. Its disulfide bond allows for the release of a cytotoxic payload

within the reducing environment of a target cell.
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Property Value

CAS Number 250266-79-6

Molecular Formula C₉H₁₁NO₂S₂

Molecular Weight 229.32 g/mol

Synonyms
4-(Pyridin-2-yldisulfaneyl)butanoic Acid, 4-(2-

Pyridinyldithio)butanoic Acid

Primary Use
Cleavable linker for Antibody-Drug Conjugates

(ADCs)

Storage
Recommended storage at 2-8°C in a

refrigerator.

Safety and Handling Guidelines
Adherence to strict safety protocols is essential when handling Acid-C3-SSPy. The following

guidelines are based on standard laboratory practices for chemical reagents of this nature.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against accidental exposure.

PPE Item Specification

Gloves Wear appropriate chemical-resistant gloves.

Eye Protection Use chemical safety goggles or a face shield.

Lab Coat
A standard laboratory coat should be worn at all

times.

Respiratory

Use in a well-ventilated area. A respirator may

be necessary for handling large quantities or in

case of aerosolization.

Handling and Storage Precautions
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Precaution Category Guideline

General Handling

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.[1] Do not

eat, drink, or smoke in the laboratory.

Ventilation
Use only in a well-ventilated area, such as a

chemical fume hood.[1]

Storage

Store in a tightly closed container in a cool, dry

place.[1] Keep away from incompatible

materials such as strong oxidizing agents.

Spill Response

In case of a spill, wear appropriate PPE, absorb

the spill with an inert material, and dispose of it

as hazardous waste.

Experimental Protocols
The following is a representative multi-step protocol for the synthesis of an antibody-drug

conjugate using a pyridyl disulfide-containing linker like Acid-C3-SSPy. This process involves

the activation of the linker, its conjugation to a cytotoxic drug, and the final conjugation to a

monoclonal antibody.

Workflow for ADC Synthesis
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Step 1: Linker Activation

Step 2: Drug-Linker Conjugation

Step 3: Antibody Preparation

Step 4: Final ADC Conjugation

Acid-C3-SSPy NHS/EDC Activation

 Add activating agents 

Activated NHS Ester

Conjugation ReactionCytotoxic Drug (with amine group) Drug-Linker Construct

Final Conjugation

Monoclonal Antibody (mAb) Reduction of Disulfide Bonds (e.g., with TCEP) Reduced mAb with free thiols

Purification (e.g., SEC) Antibody-Drug Conjugate (ADC)
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1. Binding

Endosome

2. Internalization

Lysosome

3. Fusion

Released Cytotoxic Payload

4. Cleavage of Linker (Reduction)

Cell Death (Apoptosis)

5. Induction of Cytotoxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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